Cas no 2034394-33-5 (2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034394-33-5
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 6512228
• PubChem ID: 122162716
• Update Time: 2025-06-11

2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide
• 2-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide
• 2034394-33-5
• 2-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}acetamide
• F6573-1606
• AKOS032463908

• Inchi： 1S/C17H16ClN5O/c1-23-11-13(9-22-23)17-15(19-6-7-20-17)10-21-16(24)8-12-4-2-3-5-14(12)18/h2-7,9,11H,8,10H2,1H3,(H,21,24)
• InChI Key： MCUBGQFSNCUBJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1C(C2C=NN(C)C=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 341.1043378g/mol
• Monoisotopic Mass: 341.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034394-33-5)

The compound 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide, with the CAS number 2034394-33-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorophenyl and methylpyrazolylpyrazine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide has surged due to their versatility in medicinal chemistry. This compound’s pyrazine and pyrazole rings are frequently explored in the context of cancer therapeutics and inflammatory diseases, addressing common search queries such as "new kinase inhibitors 2023" or "pyrazine derivatives in drug development". Its chlorophenyl group further enhances its binding affinity, a topic often discussed in structure-activity relationship (SAR) studies.

The synthesis of CAS 2034394-33-5 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely documented in peer-reviewed journals, catering to queries like "how to synthesize pyrazine-pyrazole hybrids". Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, reflecting the growing interest in analytical validation for pharmaceutical intermediates.

Beyond pharmaceuticals, 2-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide has potential applications in agrochemicals, particularly as a pesticide intermediate. This aligns with searches for "eco-friendly crop protection chemicals", as its targeted activity could reduce environmental impact. However, rigorous toxicity studies and regulatory compliance remain essential, topics frequently raised in industry forums and research publications.

In summary, 2034394-33-5 represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and agriculture, combined with its structural complexity, positions it as a subject of ongoing investigation. For researchers exploring "small molecule drug design" or "heterocyclic compound applications", this compound offers a rich avenue for discovery and development.